FdUTP

dUTPase Substrate specificity Plasmodium falciparum
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H11FN2O14P3-3
Molecular Weight 483.11 g/mol
Cat. No. B16133916
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Technical Parameters


Basic Identity
Product NameFdUTP
Molecular FormulaC9H11FN2O14P3-3
Molecular Weight483.11 g/mol
Structural Identifiers
InChIInChI=1S/C9H14FN2O14P3/c10-6-7(14)4(24-8(6)12-2-1-5(13)11-9(12)15)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,4,6-8,14H,3H2,(H,19,20)(H,21,22)(H,11,13,15)(H2,16,17,18)/p-3/t4-,6-,7-,8-/m1/s1
InChIKeyHCXHLIFQJYSIBK-XVFCMESISA-K
Commercial & Availability
Standard Pack Sizes0.25 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

FdUTP: Key Fluoropyrimidine Metabolite for DNA-Directed Mechanisms


FdUTP (5-fluoro-2′-deoxyuridine-5′-triphosphate) is the triphosphate anabolite of the chemotherapeutic prodrug 5-fluorouracil (5-FU) and its deoxyriboside floxuridine (FdUrd). As a modified pyrimidine deoxynucleoside triphosphate, FdUTP functions as an alternative substrate for both DNA polymerases and the nucleotide pool sanitizing enzyme dUTPase (deoxyuridine triphosphate nucleotidohydrolase, DUT) [1]. Unlike the monophosphate metabolite FdUMP — which exerts cytotoxicity through irreversible inhibition of thymidylate synthase — FdUTP mediates DNA-directed damage via polymerase-catalyzed genomic incorporation, leading to 5-FU residues in DNA that trigger futile cycles of base excision repair, replication fork stalling, and ultimately cell death [2][3]. Its dual roles as a dUTPase substrate and a DNA polymerase substrate make FdUTP a critical probe for dissecting fluoropyrimidine mechanisms of action and for developing dUTPase-targeted therapeutic strategies.

1 DNA-directed fluoropyrimidine mechanism studies Polymerase substrate probe
2 dUTPase hydrolysis kinetics and inhibitor screening Dual enzyme-substrate role
3 Species-selective antimalarial target validation Product inhibition readout

Why Other Nucleotides Cannot Substitute for FdUTP


FdUTP occupies a unique intersection of two enzymatic pathways — dUTPase hydrolysis and DNA polymerase incorporation — that cannot be replicated by its closest structural or functional analogs. The natural substrate dUTP lacks the 5-fluorine substitution and therefore generates uracil (U) rather than 5-fluorouracil (5-FU) upon DNA incorporation; this distinction is functionally critical because 5-FU residues are excised by uracil-DNA glycosylases with different kinetics and processivity than uracil, producing distinct DNA damage signaling outcomes [1]. The monophosphate FdUMP, while also a 5-FU metabolite, acts exclusively as a thymidylate synthase inhibitor and cannot be directly incorporated into DNA, precluding its use in studies of polymerase-mediated misincorporation [2]. The natural polymerase substrate dTTP is not a dUTPase substrate, making it useless for probing dUTPase activity or the nucleotide pool imbalance that drives fluoropyrimidine cytotoxicity [3]. These mechanistic divergences mean that substituting FdUTP with any single in-class analog would yield non-overlapping — and potentially misleading — experimental endpoints. The quantitative evidence below establishes exactly where FdUTP's differentiation is measurable and meaningful for experimental design.

Target
FdUTP: Dual substrate for DNA polymerases and dUTPase
dUTP lacks 5-F substitution; yields distinct DNA repair kinetics
Target
FdUTP: Triphosphate; polymerase-competent
FdUMP is a monophosphate TS inhibitor; cannot be incorporated into DNA
Target
FdUTP: Recognized and hydrolyzed by dUTPase
dTTP is not a dUTPase substrate; cannot probe nucleotide pool imbalance

Quantitative Evidence of FdUTP Differentiation


dUTPase Substrate Specificity: Matching dUTP, Outperforming IdUTP

In a systematic comparison of nucleotide substrates for trimeric dUTPases from Plasmodium falciparum (PfdUTPase) and human (hdUTPase) using isothermal titration calorimetry (ITC), FdUTP and dUTP were identified as the two most specific substrates for both enzymes. The specificity constants (kcat/Km) for all other nucleotides tested — including IdUTP (5-iodo-dUTP), dTTP, dCTP, dATP, dGTP, and UTP — were markedly lower, with IdUTP being the only exception showing intermediate specificity [1]. PfdUTPase was characterized as 'very efficient in using FdUTP as substrate,' indicating that the small 5-fluoro substituent is well tolerated in the dUTPase active site [1]. This establishes that FdUTP belongs to the top tier of dUTPase substrates alongside the natural substrate dUTP, while halogenated analogs with larger 5-substituents (e.g., IdUTP) are processed less efficiently.

dUTPase Specificity
Class-level
Top-tier substrate alongside dUTP for both PfdUTPase and hdUTPase
IdUTP shows intermediate specificity; other NTPs markedly lower
Supports physiologically relevant hydrolysis-rate context
ITC assay; 25°C; pH 7.0
dUTPase Substrate specificity Plasmodium falciparum Antimalarial drug target

DNA Polymerase α and β Kinetics Comparable to Natural Substrates

Chemically synthesized 5-fluoro-2′-deoxyuridine-5′-triphosphate (FdUTP) was evaluated as a substrate for DNA polymerases α and β purified from calf thymus. The apparent Km values for FdUTP were 4.3 μM with DNA polymerase α and 15.4 μM with DNA polymerase β [1]. These values are described as 'comparable to Km's for natural substrates,' indicating that the 5-fluoro substitution on the uracil ring does not substantially impair recognition or binding by mammalian replicative or repair DNA polymerases [1]. In a separate study using purified HeLa DNA polymerase α, the Km of FdUTP was independently determined as 4.8 μM, closely corroborating the calf thymus pol α value [2]. The incorporated FdUTP supported further DNA chain elongation, confirming that 5-fluorouracil residues in DNA do not act as absolute chain terminators [1].

Pol α Km
Cross-study
4.3 μM (calf thymus)
HeLa pol α: 4.8 μM; supports chain elongation
Comparable to natural substrate kinetics
Polymerase assay context
DNA polymerase alpha DNA polymerase beta Substrate kinetics Nucleotide incorporation

DNA Polymerase η Template Selectivity

Kinetic studies using purified human DNA polymerase η (polη) revealed that 5-fluoro-2′-deoxyuridine triphosphate (5FdUTP) is incorporated across template dA 41 times more efficiently than across template dG, and 28 times more efficiently than across template inosine (HX) [1]. This pronounced template selectivity establishes that 5FdUTP is not a promiscuous substrate for polη but rather displays strong fidelity preference for canonical A:T-like pairing. Crystal structures of polη ternary complexes with DNA and 5FdUTP provided a structural rationale: the dA:5FdUTP base pair closely mimics the geometry of a canonical dA:dTTP pair in the polη active site, whereas 5FdUTP adopts a rare 4-enol tautomer when paired with dG or HX, which increases insertion efficiency for these incorrect pairings compared to dG:dTTP mismatches [1]. This structural plasticity of 5FdUTP — capable of both Watson-Crick-like pairing and tautomer-driven mispairing — is a distinctive feature not shared by the natural substrate dTTP.

Pol β Km
Cross-study
15.4 μM (calf thymus)
Consistent micromolar affinity range
Comparable to natural substrate kinetics
Polymerase assay context
Translesion synthesis DNA polymerase eta Mutagenesis 5-FU incorporation fidelity

Intracellular FdUTP vs. FdUMP Pool Size Disparity

Quantitative nucleotide pool measurements in cultured human lymphoblastoid cells (8866 line) treated with 1 μM FdUrd revealed a striking asymmetry in the intracellular accumulation of the two DNA-directed fluoropyrimidine metabolites. The monophosphate FdUMP accumulated to approximately 400 pmol per 10⁶ cells, whereas the triphosphate FdUTP reached only approximately 0.1 pmol per 10⁶ cells — a ratio of roughly 4,000:1 [1]. Despite this extreme pool size disparity, both FdUMP and dUMP were detected in genomic DNA at comparable levels (~5 pmol each per μmol of DNA nucleotide), indicating that even the very small FdUTP pool is sufficient to support measurable genomic incorporation when dTTP pools are depleted [1]. The active excision of incorporated 5-fluorouracil residues by cellular uracil-DNA glycosylase was identified as a contributor to the DNA fragmentation observed in treated cells [1].

Pol η Fidelity
Head-to-head
41× more efficient across dA than dG
28× more efficient across dA than inosine
Context-dependent mutagenesis signal; not promiscuous
Steady-state kinetics; purified human polη
Nucleotide pool analysis FdUrd metabolism Cellular pharmacology FdUMP vs FdUTP

Species-Selective dUTPase Product Inhibition

When FdUTP hydrolysis was monitored for both Plasmodium falciparum dUTPase (PfdUTPase) and human dUTPase (hdUTPase), a significant differential in sensitivity to end-product inhibition by FdUMP was observed. PfdUTPase was more strongly inhibited by the FdUMP product generated from FdUTP hydrolysis compared with the human enzyme [1]. This differential product inhibition is particularly notable because it represents a species-selective vulnerability: the malarial enzyme's greater susceptibility to FdUMP-mediated feedback inhibition creates a potential therapeutic window for selective antimalarial strategies targeting dUTPase. The observation is complemented by the finding that PfdUTPase very efficiently uses FdUTP as a substrate, indicating that the 5-fluoro substituent is well tolerated for catalysis while simultaneously generating a product (FdUMP) that exerts stronger feedback inhibition on the parasite enzyme [1].

Pool Size Disparity
Head-to-head
~4,000:1 (FdUMP:FdUTP)
FdUMP ~400 vs FdUTP ~0.1 pmol/10⁶ cells
Low triphosphate level still supports DNA incorporation
1 μM FdUrd; human lymphoblastoid cells
dUTPase Product inhibition Plasmodium falciparum Species selectivity Antimalarial

Application Scenarios for FdUTP


DNA Damage Pathway Reconstitution with Purified Polymerases

FdUTP is the definitive substrate for in vitro studies of 5-FU-induced DNA damage because it is incorporated by mammalian DNA polymerases α, β, and η with Km values comparable to natural substrates [1][2]. Its 41-fold template selectivity for dA over dG with polη [2] enables researchers to design template-specific experiments that dissect the mutagenic signature of 5-FU incorporation — a level of mechanistic resolution that cannot be achieved using the natural substrate dUTP (which lacks the 5-fluorine and produces different base excision repair kinetics) or dTTP (which is not recognized by dUTPase and does not model the nucleotide pool imbalance state). The availability of polη crystal structures with 5FdUTP paired opposite dA (PDB-8gkr), dG (PDB-8gml), and HX (PDB-8ski) further enables structure-guided mutagenesis or inhibitor design studies [2].

Species-Selective dUTPase Inhibitor Screening

Because FdUTP is a top-tier substrate for both human and Plasmodium dUTPases — comparable to the natural substrate dUTP [3] — it serves as the ideal probe for screening dUTPase inhibitors in a format that simultaneously reports on enzyme activity and generates the pharmacologically relevant product FdUMP. The differential sensitivity of PfdUTPase versus hdUTPase to FdUMP product inhibition [3] provides a built-in selectivity readout: compounds that exploit this differential can be identified by comparing FdUMP accumulation rates from FdUTP hydrolysis across the two enzyme species. This assay design is impossible with dUTP, whose hydrolysis product (dUMP) does not exert differential feedback inhibition on the parasite enzyme.

FdUTP as Pharmacodynamic Biomarker for dUTPase Inhibition

The extreme intracellular pool size disparity between FdUMP and FdUTP (~4,000:1 at 1 μM FdUrd [4]) establishes FdUTP as a uniquely sensitive pharmacodynamic biomarker: when dUTPase is pharmacologically inhibited, FdUTP pools rise from their baseline of ~0.1 pmol/10⁶ cells, providing a direct and quantifiable readout of target engagement. Validated LC-MS/MS methods for intracellular FdUTP quantification (range: 1.66–67.7 nM in PBMC lysate [5]) enable precise measurement of dUTPase inhibitor efficacy in preclinical and clinical samples. No other fluoropyrimidine metabolite — FdUMP, FUTP, or FUDP — provides this specific pharmacodynamic linkage to dUTPase activity.

DNA Repair Pathway Dissection After 5-FU Misincorporation

FdUTP is the only reagent that enables clean discrimination between the DNA-directed and RNA-directed mechanisms of 5-FU cytotoxicity in cell-free or cell-based systems. When FdUTP is incorporated into DNA by polymerases [1][2], the resulting 5-FU/A or 5-FU/G base pairs are substrates for uracil-DNA glycosylases (UNG2, SMUG1, TDG) [6], triggering base excision repair that generates abasic sites and DNA strand breaks. This DNA-specific damage pathway can be isolated from RNA-directed effects (mediated by FUTP incorporation into RNA) by using FdUTP in defined in vitro systems. Furthermore, the finding that dUTPase inhibition augments 5-FU replication fork defects specifically via (5-F)dUTP accumulation [7] validates FdUTP as the essential probe for studying how dUTPase inhibition synergizes with fluoropyrimidines in DNA-repair-defective cancers.

Application
Selection Property
Validation Focus
DNA damage pathway reconstitution
Polymerase-comparable Km
Template-specific mutagenesis endpoint review
dUTPase inhibitor screening
Dual substrate/product-inhibition probe
Species-selective FdUMP accumulation review
Pharmacodynamic biomarker studies
Low basal pool, dUTPase-dependent
Target engagement via intracellular FdUTP quantification
DNA repair pathway dissection
DNA-selective incorporation (not RNA)
Base excision repair and replication fork stress endpoints

Technical Documentation Hub

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36 linked technical documents
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